
Application Notes and Protocols for
Antimicrobial Susceptibility Testing with MB076

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: MB076

Cat. No.: B12384461

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MB076 is a novel heterocyclic triazole and a potent boronic acid transition state inhibitor of

Class C Acinetobacter-derived cephalosporinases (ADCs).[1] It is investigated for its ability to

act synergistically with β-lactam antibiotics, particularly cephalosporins, to restore their efficacy

against resistant bacterial strains.[1] The primary mechanism of resistance in these strains is

the enzymatic degradation of the antibiotic by β-lactamases. MB076 effectively inhibits these

enzymes, thereby protecting the antibiotic and allowing it to exert its antibacterial effect.

These application notes provide detailed protocols for conducting antimicrobial susceptibility

testing (AST) with MB076 in combination with a partner cephalosporin using standard

laboratory methods: broth microdilution and disk diffusion.

Mechanism of Action
MB076 functions as a β-lactamase inhibitor. In many resistant bacteria, β-lactam antibiotics are

hydrolyzed and inactivated by β-lactamase enzymes. MB076 competitively binds to the active

site of these enzymes, preventing them from breaking down the antibiotic. This synergistic
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relationship restores the antibiotic's ability to inhibit bacterial cell wall synthesis, leading to

bacterial cell death.
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Broth Microdilution Workflow
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Prepare Bacterial Inoculum
(0.5 McFarland Standard)

Prepare Serial Dilutions
of Cephalosporin

(with and without MB076)

Inoculate 96-well Plate

Incubate at 35°C
for 16-20 hours

Read MICs
(Cephalosporin vs. Combo)

Analyze for Synergy

End

 

Disk Diffusion Synergy Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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